Cas no 2086-86-4 (4-Hydroxybenzyl Isothiocyanate)

4-Hydroxybenzyl Isothiocyanate is a bioactive compound derived from glucosinolate hydrolysis, notable for its role in plant defense mechanisms and potential pharmacological applications. Its key advantages include high reactivity due to the isothiocyanate functional group, along with the phenolic hydroxyl group, which enhances its solubility and interaction with biological targets. This compound is valuable in research involving antimicrobial, anticancer, and anti-inflammatory studies.
4-Hydroxybenzyl Isothiocyanate structure
2086-86-4 structure
Product Name:4-Hydroxybenzyl Isothiocyanate
CAS No:2086-86-4
MF:C8H7NOS
MW:165.212280511856
CID:269189
PubChem ID:160611
Update Time:2025-06-20

4-Hydroxybenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(isothiocyanatomethyl)-
    • 4-Hydroxybenzyl Isothiocyanate
    • 4-(isothiocyanatomethyl)phenol
    • 4-Isothiocyanatomethyl-phenol
    • 4-Oxy-benzylisothiocyanat
    • 4-Oxy-benzylsenfoel
    • para-Hydroxybenzyl isothiocyanate
    • Phenol,4-(isothiocyanatomethyl)
    • p-hydroxy-benzyl-isothiocyanate
    • Sinalbinsenfoel
    • DTXSID20174974
    • FT-0669414
    • J-013690
    • 318HJ2034L
    • 4-(Isothiocyanatomethyl)-Phenol
    • SCHEMBL41756
    • HYDROXYBENZYL ISOTHIOCYANATE, P-
    • p-hydroxybenzyl isothiocyanate
    • 4-(Isothiocyanatomethyl)phenol, 9CI
    • UNII-318HJ2034L
    • 2086-86-4
    • PD121712
    • CHEBI:178135
    • AKOS006278917
    • BDBM50104730
    • Phenol, 4-(isothiocyanatomethyl)-
    • CHEMBL3593946
    • 4-Isothiocyanatomethyl-phenol; p-Hydroxybenzyl Ester Isothiocyanic Acid; 4-(Isothiocyanatomethyl)phenol; p-Hydroxybenzyl Isocyanate; p-Hydroxybenzyl Isothiocyanate;
    • DTXCID4097465
    • DB-295372
    • Inchi: 1S/C8H7NOS/c10-8-3-1-7(2-4-8)5-9-6-11/h1-4,10H,5H2
    • InChI Key: ATKWJXUJUNLTFU-UHFFFAOYSA-N
    • SMILES: S=C=NCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 165.02500
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.68000
  • LogP: 1.99500

4-Hydroxybenzyl Isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Hydroxybenzyl Isothiocyanate Pricemore >>

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